Cas no 3290-99-1 (4-Methoxybenzohydrazide)

4-Methoxybenzohydrazide is a hydrazide derivative characterized by the presence of a methoxy group attached to the benzohydrazide core structure. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. Its reactive hydrazide functional group enables efficient condensation reactions, making it valuable for the synthesis of hydrazones and other nitrogen-containing scaffolds. The methoxy substituent enhances solubility in organic solvents and can influence electronic properties, aiding in selective chemical transformations. The compound is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and oxidation.

4-Methoxybenzohydrazide structure

Product name:4-Methoxybenzohydrazide

CAS No:3290-99-1

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD00017073

CID:44011

PubChem ID:76792

4-Methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

- 4-Methoxybenzohydrazide
- 4-Methoxybenzoic acid hydrazide
- p-anisohydrazide
- P-ANISIC HYDRAZIDE
- P-ANISOYLHYDRAZINE
- P-METHOXY BENZHYDRAZIDE
- 4-METHOXYBENZENE-1-CARBOHYDRAZIDE
- 4-METHOXY-BENZOIC ACID HYDRAZIDE
- 4-Methoxybenzhydrazide
- 4-methoxybenzoyl hydrazide
- 4-Methoxybenzoylhydrazine
- 4-methoxyphenyl-1-carbohydrazide
- Anisic hydrazide
- anisohydrazide
- Anisoylhydrazine
- P-ANISIC ACID HYDRAZIDE
- p-methoxy-benzoic acid hydrazide
- NSC76223
- NS00029380
- BDBM50340089
- SMR000457119
- 4-10-00-00454 (Beilstein Handbook Reference)
- 3290-99-1
- p-Methoxybenzoic acid hydrazide
- Benzoic acid, p-methoxy-, hydrazide
- 4-methoxy benzhydrazide
- p-methoxybenzohydrazide
- W-106806
- Q27256258
- p-Anisic acid, hydrazide
- NSC 76223
- 4-Methoxybenzhydrazide, 97%
- EINECS 221-952-5
- NSC-76223
- AM20040183
- p-Methoxybenzoyl hydrazide
- 4-methoxy-benzohydrazide
- DTXSID60186556
- (4-Methoxybenzoyl)hydrazide
- P-ANISOYLHYDRAZIDE
- MLS000833598
- p-methoxy benzohydrazide
- FT-0618917
- WLN: ZMVR DO1
- 4-Methoxybenzohydrazide #
- M1770
- 33BK77102I
- Benzoic acid, 4-methoxy-, hydrazide
- 4-Methoxybenzoic hydrazide
- METHOXYBENZHYDRAZIDE, 4-
- MFCD00017073
- 4MeOPhCON2
- STR02684
- AKOS000194883
- 4-Methoxybenzoic acid, hydrazide
- CS-0116725
- Hydrazine, 4-methoxybenzoyl-
- (4-Methoxybenzoyl)hydrazine
- EN300-18129
- A821514
- SY005826
- Z57199662
- F1335-0033
- BRN 0389017
- 4-methoxybenzohydrazide;4-Methoxybenzhydrazide
- HMS2804K19
- I11428
- (p-Methoxybenzoyl)hydrazine
- CHEMBL1588015
- Oprea1_834050
- 303084-44-8
- NCGC00246653-01
- Anisic acid hydrazide
- Oprea1_578754
- UNII-33BK77102I
- SCHEMBL407188
- p-methoxybenzhydrazide
- p-Methoxybenzoic hydrazide
- DB-013162
- STK089128
- BBL005388
- benzohydrazide, 4-methoxy-
- FM53811
- Benzoic acid, 4-methoxy-, hydrazide (9CI)
- DTXCID00109047
- MDL： MFCD00017073
- Inchi： 1S/C8H10N2O2/c1-12-7-4-2-6(3-5-7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11)
- InChI Key： REKQLYUAUXYJSZ-UHFFFAOYSA-N
- SMILES： COC1=CC=C(C=C1)C(=O)NN
- BRN： 389017

Computed Properties

Exact Mass: 166.07400
Monoisotopic Mass: 166.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: nothing
Topological Polar Surface Area: 64.4A^2
Tautomer Count: 2

Experimental Properties

Color/Form: Uncertain
Density: 1.2265 (rough estimate)
Melting Point: 136.0 to 140.0 deg-C
Boiling Point: 294.38°C (rough estimate)
Flash Point: °C
Refractive Index: 1.6180 (estimate)
Water Partition Coefficient: Slightly soluble in water.
PSA: 64.35000
LogP: 1.38990
Solubility: Uncertain

4-Methoxybenzohydrazide Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26-S37/39
RTECS：BZ4800000
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

4-Methoxybenzohydrazide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	M292953-1g	4-Methoxybenzhydrazide	3290-99-1		1g	$ 60.00	2022-06-04
Apollo Scientific	OR21119-100g	4-Methoxybenzhydrazide	3290-99-1	98+%	100g	£52.00	2025-02-19
Enamine	EN300-18129-0.05g	4-methoxybenzohydrazide	3290-99-1	95.0%	0.05g	$19.0	2025-02-20
Life Chemicals	F1335-0033-2.5g	4-methoxybenzohydrazide	3290-99-1	95%+	2.5g	$40.0	2023-09-07
Life Chemicals	F1335-0033-5g	4-methoxybenzohydrazide	3290-99-1	95%+	5g	$60.0	2023-09-07
Life Chemicals	F1335-0033-0.5g	4-methoxybenzohydrazide	3290-99-1	95%+	0.5g	$19.0	2023-09-07
Life Chemicals	F1335-0033-10g	4-methoxybenzohydrazide	3290-99-1	95%+	10g	$84.0	2023-09-07
Ambeed	A149932-25g	4-Methoxybenzohydrazide	3290-99-1	98%	25g	$17.0	2025-02-21
Ambeed	A149932-5g	4-Methoxybenzohydrazide	3290-99-1	98%	5g	$6.0	2025-02-21
Chemenu	CM252251-1000g	4-Methoxybenzohydrazide	3290-99-1	95+%	1000g	$365	2021-06-16